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Compound of Interest

Compound Name: Rhodium triiodide

Cat. No.: B070022 Get Quote

An Examination of its Core Chemical Properties, Synthesis, and Catalytic Applications

This document provides a detailed overview of rhodium triiodide (RhI₃), a compound of

significant interest in catalysis and materials science. It is intended for researchers, scientists,

and professionals in drug development and related fields. This guide covers the fundamental

oxidation state of rhodium within the compound, its physicochemical properties, established

synthesis protocols, and its primary applications, with a focus on its role as a potent catalyst.

Core Concept: Oxidation State of Rhodium in
Rhodium Triiodide
In rhodium triiodide (RhI₃), rhodium exhibits a +3 oxidation state.[1] This is determined by the

electronegativity difference between rhodium and iodine. Iodine, as a halogen, typically

assumes an oxidation state of -1 in metal halides. To maintain charge neutrality in the

compound, the single rhodium atom must possess a +3 charge to balance the three iodide

ions.

While +3 is a common oxidation state for rhodium, the element can exist in a range of oxidation

states from -3 to +5, with +1 and +3 being the most prevalent in its organometallic chemistry.[2]

[3] The +3 state in RhI₃ positions it as a key precursor for the synthesis of various

organometallic rhodium complexes and catalysts.[3][4]
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Rhodium triiodide is a black, crystalline, hygroscopic solid.[1][5][6] It is generally insoluble in

water and most common solvents but can be dissolved in certain coordinating solvents or

under reaction conditions that lead to the formation of soluble complexes.[6][7] Structurally,

RhI₃ adopts the same crystal motif as aluminum chloride (AlCl₃), featuring a cubic close-

packed array of iodide ions with rhodium ions occupying one-third of the octahedral interstices,

resulting in a layered structure.[8]

Table 1: Quantitative Data for Rhodium Triiodide

Property Value References

Chemical Formula RhI₃ [1][5]

CAS Number 15492-38-3 [1][5]

Molecular Weight 483.62 g/mol [5][9]

Appearance Black crystalline powder [1][5]

Oxidation State of Rh +3 [1]

Density 6.4 g/cm³ [1][9]

Elemental Composition % Rh: 21.28, % I: 78.72 [1]

Crystal Structure Monoclinic, AlCl₃ type [6][8]

Decomposition Temp.
Begins to decompose at 675

°C
[6][10]

Solubility Insoluble in water [6][7]

Experimental Protocols: Synthesis of Rhodium
Triiodide
The synthesis of RhI₃ can be achieved through several methods. Below are detailed protocols

for two common approaches.

Method 1: Halide Exchange Reaction

This is a frequently used laboratory-scale synthesis.[4]
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Principle: This method relies on the precipitation of the less soluble rhodium triiodide from

a solution containing a more soluble rhodium(III) halide and an excess of an iodide salt.

Reactants:

Rhodium(III) bromide (RhBr₃)

Potassium iodide (KI), aqueous solution

Procedure:

Prepare an aqueous solution of rhodium(III) bromide.

Add an aqueous solution of potassium iodide, typically in a stoichiometric excess, to the

RhBr₃ solution.

The reaction RhBr₃ + 3KI → RhI₃ + 3KBr proceeds, leading to the formation of a black

precipitate of RhI₃.[8]

The mixture is stirred, typically at a moderately elevated temperature (e.g., 60-100 °C) for

2-6 hours to ensure complete reaction.[11]

The resulting solid is isolated via filtration.

The precipitate is washed thoroughly with water to remove the soluble potassium bromide

byproduct and any unreacted starting materials.

The final product is dried under vacuum to yield pure RhI₃.

Method 2: Direct Combination of Elements

This approach is suitable for producing high-purity material.[4][6]

Principle: Metallic rhodium powder is reacted directly with iodine vapor at elevated

temperatures.

Reactants:
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High-purity rhodium powder

Iodine (I₂) powder

Initiator (optional, e.g., an organic peroxide)[6]

Procedure:

Rhodium powder and iodine powder are combined in a sealed reactor. The stoichiometry

is based on the reaction 2Rh + 3I₂ → 2RhI₃.[6]

An initiator may be added to facilitate the formation of iodine radicals.[6]

The reactor is sealed and heated to a high temperature, ensuring the iodine is in its vapor

phase to react with the rhodium metal. Careful control of temperature and iodine vapor

pressure is crucial for the reaction to proceed efficiently.[4]

After the reaction period, the vessel is cooled, and the resulting RhI₃ product is collected.
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Workflow: Rhodium Triiodide Synthesis

Method 1: Halide Exchange Method 2: Direct Combination
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A flowchart of the two primary synthesis methods for Rhodium Triiodide.

Applications in Catalysis and Materials Science
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Rhodium triiodide is highly valued not as a direct catalyst in most cases, but as a crucial

precursor for generating active catalytic species.[4] Its applications are central to both industrial

chemistry and advanced research.

Carbonyl Synthesis: RhI₃ is a leading choice as a catalyst precursor for carbonylation

reactions.[7] It is instrumental in the industrial production of acetic acid (Monsanto process

and Cativa process) and acetic anhydride, where it forms active rhodium-carbonyl-iodide

species in situ.[6][7][10]

Organic Synthesis: It serves as a versatile precursor for a wide range of rhodium-based

catalysts used in organic reactions such as hydroformylation, hydrogenation, and

carboamination of alkynes.[4][5][12] The iodide ligands are easily substituted, which allows

for the facile synthesis of highly reactive catalytic complexes.[4]

Materials Science: Due to its unique electronic properties, RhI₃ is used in the development of

advanced materials, including conductive polymers and nanomaterials.[5] It also serves as a

precursor for synthesizing rhodium nanoparticles, which have applications in sensors and

electronic devices.[5]

Analytical and Electrochemistry: The compound is employed in certain spectroscopic

techniques for trace element analysis and plays a role in electrochemical applications like

sensors and batteries by enhancing stability and efficiency.[5]
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Click to download full resolution via product page

Key application areas stemming from Rhodium Triiodide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. WebElements Periodic Table » Rhodium » rhodium triiodide [webelements.com]

2. Rhodium - Wikipedia [en.wikipedia.org]

3. Organorhodium chemistry - Wikipedia [en.wikipedia.org]

4. Rhodium(III) Iodide (RhI₃): Properties, Applications, and Industrial Uses | High-Purity
Rhodium Compounds Guide [riyngroup.com]

5. chemimpex.com [chemimpex.com]

6. chembk.com [chembk.com]

7. nbinno.com [nbinno.com]

8. Rhodium(III) iodide - Wikipedia [en.wikipedia.org]

9. Rhodium triiodide | 15492-38-3 [chemicalbook.com]

10. chembk.com [chembk.com]

11. CN103183391B - Preparation method of high-purity rhodium iodide - Google Patents
[patents.google.com]

12. Thieme E-Journals - Synlett / Abstract [thieme-connect.com]

To cite this document: BenchChem. [A Technical Guide to Rhodium Triiodide (RhI₃) for
Scientific Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b070022#oxidation-state-of-rhodium-in-rhodium-
triiodide]

Disclaimer & Data Validity:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b070022?utm_src=pdf-body-img
https://www.benchchem.com/product/b070022?utm_src=pdf-body
https://www.benchchem.com/product/b070022?utm_src=pdf-custom-synthesis
https://www.webelements.com/compounds/rhodium/rhodium_triiodide.html
https://en.wikipedia.org/wiki/Rhodium
https://en.wikipedia.org/wiki/Organorhodium_chemistry
https://www.riyngroup.com/guide-of-rhodium-iodide.html
https://www.riyngroup.com/guide-of-rhodium-iodide.html
https://www.chemimpex.com/products/27401
https://www.chembk.com/en/chem/RHODIUM%20TRIIODIDE
https://www.nbinno.com/catalysis-and-inorganic-chemistry/rhodium-iii-iodide-catalyst-for-carbonyl-synthesis-and-acetic-acid-production-lm
https://en.wikipedia.org/wiki/Rhodium(III)_iodide
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1686249.htm
https://www.chembk.com/en/chem/Rhodium%20iodide
https://patents.google.com/patent/CN103183391B/en
https://patents.google.com/patent/CN103183391B/en
https://www.thieme-connect.com/products/ejournals/abstract/10.1055/a-2012-4835
https://www.benchchem.com/product/b070022#oxidation-state-of-rhodium-in-rhodium-triiodide
https://www.benchchem.com/product/b070022#oxidation-state-of-rhodium-in-rhodium-triiodide
https://www.benchchem.com/product/b070022#oxidation-state-of-rhodium-in-rhodium-triiodide
https://www.benchchem.com/product/b070022#oxidation-state-of-rhodium-in-rhodium-triiodide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b070022?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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